Cas no 1574543-29-5 (2-Quinazolinamine, 5-bromo-N-methyl-)
1574543-29-5 structure
Product Name:2-Quinazolinamine, 5-bromo-N-methyl-
CAS No:1574543-29-5
MF:C9H8BrN3
MW:238.083920478821
CID:5892553
PubChem ID:118107796
Update Time:2024-01-13
2-Quinazolinamine, 5-bromo-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinazolinamine, 5-bromo-N-methyl-
- 5-bromo-N-methylquinazolin-2-amine
- EN300-1162050
- 1574543-29-5
- SCHEMBL16755341
-
- Inchi: 1S/C9H8BrN3/c1-11-9-12-5-6-7(10)3-2-4-8(6)13-9/h2-5H,1H3,(H,11,12,13)
- InChI Key: MSOXCONDOHMQGJ-UHFFFAOYSA-N
- SMILES: N1=C2C(C(Br)=CC=C2)=CN=C1NC
Computed Properties
- Exact Mass: 236.99016g/mol
- Monoisotopic Mass: 236.99016g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.8Ų
Experimental Properties
- Density: 1.634±0.06 g/cm3(Predicted)
- Boiling Point: 378.3±34.0 °C(Predicted)
- pka: 4.70±0.30(Predicted)
2-Quinazolinamine, 5-bromo-N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1162050-0.05g |
5-bromo-N-methylquinazolin-2-amine |
1574543-29-5 | 0.05g |
$924.0 | 2023-06-08 | ||
| Enamine | EN300-1162050-0.1g |
5-bromo-N-methylquinazolin-2-amine |
1574543-29-5 | 0.1g |
$968.0 | 2023-06-08 | ||
| Enamine | EN300-1162050-0.25g |
5-bromo-N-methylquinazolin-2-amine |
1574543-29-5 | 0.25g |
$1012.0 | 2023-06-08 | ||
| Enamine | EN300-1162050-0.5g |
5-bromo-N-methylquinazolin-2-amine |
1574543-29-5 | 0.5g |
$1056.0 | 2023-06-08 | ||
| Enamine | EN300-1162050-1.0g |
5-bromo-N-methylquinazolin-2-amine |
1574543-29-5 | 1g |
$1100.0 | 2023-06-08 | ||
| Enamine | EN300-1162050-2.5g |
5-bromo-N-methylquinazolin-2-amine |
1574543-29-5 | 2.5g |
$2155.0 | 2023-06-08 | ||
| Enamine | EN300-1162050-5.0g |
5-bromo-N-methylquinazolin-2-amine |
1574543-29-5 | 5g |
$3189.0 | 2023-06-08 | ||
| Enamine | EN300-1162050-10.0g |
5-bromo-N-methylquinazolin-2-amine |
1574543-29-5 | 10g |
$4729.0 | 2023-06-08 |
2-Quinazolinamine, 5-bromo-N-methyl- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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